Cas no 40769-68-4 (2-Aminopyrimidine-4,5-diol)

2-Aminopyrimidine-4,5-diol is a heterocyclic organic compound featuring both amino and hydroxyl functional groups on a pyrimidine backbone. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dual hydroxyl groups enhance solubility in polar solvents, facilitating further derivatization, while the amino group provides a versatile site for nucleophilic substitution or condensation reactions. The compound’s stability under mild conditions and compatibility with a range of reaction environments underscore its utility in medicinal chemistry, particularly in the development of bioactive molecules. Its well-defined crystalline form ensures consistent purity, critical for research and industrial applications.
2-Aminopyrimidine-4,5-diol structure
2-Aminopyrimidine-4,5-diol structure
Product Name:2-Aminopyrimidine-4,5-diol
CAS No:40769-68-4
MF:C4H5N3O2
MW:127.101400136948
CID:335256
PubChem ID:262456
Update Time:2025-05-28

2-Aminopyrimidine-4,5-diol Chemical and Physical Properties

Names and Identifiers

    • 2-Aminopyrimidine-4,5-diol
    • 2-Amino-4,5-dihydroxypyrimidine
    • 4(3H)-Pyrimidinone, 2-amino-5-hydroxy-
    • 2-amino-5-hydroxy-3H-pyrimidin-4-one
    • 2-amino-5-hydroxypyrimidin-4(3h)-one
    • AC1L67IO
    • AC1Q6D27
    • CTK1D8947
    • CTK8I6291
    • NSC95957
    • SureCN2201862
    • SureCN9653828
    • 2-amino-5-hydroxy-4-pyrimidone
    • 40769-68-4
    • 4(3H)-Pyrimidinone,2-amino-5-hydroxy-
    • NSC-95957
    • SCHEMBL9653828
    • AKOS006348850
    • SCHEMBL2201862
    • DTXSID10294357
    • 2-amino-5-hydroxy-1H-pyrimidin-6-one
    • SB56299
    • Inchi: 1S/C4H5N3O2/c5-4-6-1-2(8)3(9)7-4/h1,8H,(H3,5,6,7,9)
    • InChI Key: ZMXIVNPDKWXQBH-UHFFFAOYSA-N
    • SMILES: OC1=CN=C(N)NC1=O

Computed Properties

  • Exact Mass: 127.03825
  • Monoisotopic Mass: 127.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 87.7Ų

Experimental Properties

  • Density: 1.84
  • Boiling Point: 480.3°Cat760mmHg
  • Flash Point: 244.3°C
  • Refractive Index: 1.752
  • PSA: 87.71

2-Aminopyrimidine-4,5-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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